Cas no 20887-31-4 (3-(3-chlorophenyl)-1-[(dimethylamino)acetyl]-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1))

• Product Name: 3-(3-chlorophenyl)-1-[(dimethylamino)acetyl]-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1)
• CAS No: 20887-31-4
• MF: C₁₈H₁₉Cl₂N₃O₂
• MW: 380.268362283707
• CID: 1396475
• PubChem ID: 64024
• Update Time: 2025-04-20

3-(3-chlorophenyl)-1-[(dimethylamino)acetyl]-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-[(dimethylamino)acetyl]-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1)
• 20887-31-4
• DTXSID20175027
• 4(1H)-Quinazolinone, 2,3-dihydro-3-(m-chlorophenyl)-1-(dimethylaminoacetyl)-, hydrochloride
• 2,3-Dihydro-3-(m-chlorophenyl)-1-(dimethylaminoacetyl)-4(1H)-quinazolinone hydrochloride

• Inchi： 1S/C18H18ClN3O2.ClH/c1-20(2)11-17(23)22-12-21(14-7-5-6-13(19)10-14)18(24)15-8-3-4-9-16(15)22;/h3-10H,11-12H2,1-2H3;1H
• InChI Key： XWTPVTFMHDIRAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C2C=CC=CC=2N(C(CN(C)C)=O)C1)=O.Cl

Computed Properties

• Exact Mass: 379.08567
• Monoisotopic Mass: 379.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9A^2

Experimental Properties

• Boiling Point: 572°C at 760 mmHg
• Flash Point: 299.7°C
• PSA: 43.86